2-Chloro-3-fluoropyridine-4-carboxamide
Overview
Description
2-Chloro-3-fluoropyridine-4-carboxamide (2C3FPC) is an organic compound that has been the subject of many scientific studies in recent years. It is a member of the pyridine family of compounds and has a wide range of potential applications in the field of chemistry.
Scientific Research Applications
Synthesis of Fluorinated Pyridines
2-Chloro-3-fluoropyridine-4-carboxamide: is a valuable intermediate in the synthesis of various fluorinated pyridines. These compounds are of interest due to their unique physical, chemical, and biological properties, which are significantly influenced by the presence of fluorine atoms . The electron-withdrawing nature of the fluorine atom can lead to reduced basicity and reactivity compared to chlorinated and brominated analogues. This makes 2-Chloro-3-fluoropyridine-4-carboxamide a key compound in the development of more selective and efficient synthetic routes for fluoropyridines.
Radiopharmaceuticals
The compound has potential applications in the synthesis of 18 F-substituted pyridines , which are used as imaging agents in positron emission tomography (PET) scans . These radiopharmaceuticals are crucial for local radiotherapy of cancer, providing a way to visualize and diagnose various diseases.
Agricultural Chemistry
In the quest for new agricultural products with improved properties, 2-Chloro-3-fluoropyridine-4-carboxamide can be used as a starting material for the synthesis of herbicides and insecticides . The introduction of fluorine atoms into lead structures has been a common strategy to enhance the physical, biological, and environmental characteristics of agrochemicals.
Pharmaceutical Research
Fluorine atoms are frequently incorporated into pharmaceuticals to improve their efficacy and metabolic stability2-Chloro-3-fluoropyridine-4-carboxamide could serve as a precursor in the synthesis of various fluorine-containing drugs, contributing to the development of new medicinal compounds .
Organic Synthesis
As an intermediate, 2-Chloro-3-fluoropyridine-4-carboxamide is involved in numerous organic synthesis reactions. It can undergo various transformations, such as nucleophilic substitution or cyclization, to yield complex organic molecules that have applications across different fields of chemistry .
properties
IUPAC Name |
2-chloro-3-fluoropyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFN2O/c7-5-4(8)3(6(9)11)1-2-10-5/h1-2H,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMPDGMHWHJFFBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(=O)N)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-fluoropyridine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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